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Compound of Interest

Compound Name: cis-3-Hexenyl pyruvate

Cat. No.: B1588155 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive information on high-purity cis-3-Hexenyl pyruvate,

including its chemical properties, procurement, and established applications. It also offers a

detailed protocol for its handling and preparation in a research laboratory setting.

Disclaimer: A comprehensive review of scientific literature did not yield specific documented

applications of cis-3-Hexenyl pyruvate in biological signaling pathways or drug development

research. The information presented herein is based on its known chemical properties and its

use in other industries. The provided protocols are general and should be adapted to specific

experimental needs.

Introduction to cis-3-Hexenyl Pyruvate
cis-3-Hexenyl pyruvate, also known as (Z)-3-Hexenyl 2-oxopropanoate, is an organic

compound belonging to the class of alpha-keto acids and their derivatives.[1] It is a colorless to

light yellow liquid with a characteristic green, fruity, and waxy aroma.[2][3] While it has been

identified in celery, its primary commercial applications are in the flavor and fragrance

industries.[1][2]

Purchasing High-Purity cis-3-Hexenyl Pyruvate
For research purposes, it is crucial to source high-purity compounds to ensure the reliability

and reproducibility of experimental results. Several chemical suppliers offer cis-3-Hexenyl
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pyruvate in various purities, typically ranging from ≥93% to >95%.

Key Supplier Information:

Supplier Product Name Purity CAS Number

Sigma-Aldrich
cis-3-Hexenyl

pyruvate
≥93% 68133-76-6[3]

TCI Chemicals
cis-3-Hexenyl

Pyruvate
>95.0% (GC) 68133-76-6[4][5]

Santa Cruz

Biotechnology

cis-3-Hexenyl

Pyruvate
Research Grade 68133-76-6[6]

Cenmed
cis-3-Hexenyl

pyruvate
≥93% 68133-76-6[7]

When purchasing, always request a Certificate of Analysis (CoA) to verify the purity and identity

of the compound.

Chemical and Physical Properties
A summary of the key quantitative data for cis-3-Hexenyl pyruvate is provided in the table

below for easy reference.
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Property Value Reference

Molecular Formula C₉H₁₄O₃ [4][8]

Molecular Weight 170.21 g/mol [3][8]

CAS Number 68133-76-6 [3][4][8]

Appearance Light yellow liquid [4]

Density 0.993 g/cm³ [4]

Boiling Point 234.1 °C at 760 mmHg [4]

Flash Point 93.4 °C [4]

Refractive Index 1.4410 to 1.4430 [4]

Purity (typical) ≥93% to >95.0% [3][5]

Solubility
Insoluble in water; soluble in

fats and ethanol.
[8]

Established Applications in the Flavor and
Fragrance Industry
The primary application of cis-3-Hexenyl pyruvate is as a flavoring agent and fragrance

ingredient.[3][8] Its organoleptic properties contribute to a variety of scent and taste profiles.

Flavor Profile: At concentrations of 1-5 ppm, it imparts fresh, green, waxy, and fruity notes,

with nuances of pear skin, melon, and grass.[2] It is used in creating flavors for melon,

peach, apple, pear, apricot, berries, and banana, as well as savory profiles like zucchini,

squash, bell pepper, celery, and cucumber.[2]

Fragrance Profile: It possesses a waxy, slightly green aroma with hints of watermelon,

honeydew, and banana, which becomes more floral and sweet upon drying.[2] It is described

as adding a warm, spicy, and caramelic note to heavier fragrances.[9][10]

Experimental Protocols
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While specific experimental protocols for cis-3-Hexenyl pyruvate in a biological research

context are not available, the following section provides a detailed, generic protocol for the

handling, storage, and preparation of a newly acquired chemical compound for in vitro studies.

General Protocol for Handling and Preparation of a
Research Compound
This protocol outlines the essential steps for preparing a stock solution of a chemical

compound like cis-3-Hexenyl pyruvate for use in cell-based or biochemical assays.

Materials:

High-purity cis-3-Hexenyl pyruvate

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Procedure:

Receiving and Storage:

Upon receipt, verify the compound's identity and purity against the CoA.

Store the compound as recommended by the supplier, typically in a cool, dark, and dry

place. For cis-3-Hexenyl pyruvate, refrigeration (0-10°C) under an inert gas is

recommended as it can be air and heat sensitive.[5]

Preparation of a Concentrated Stock Solution (e.g., 100 mM):

Perform all weighing and dissolution steps in a chemical fume hood.
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Calculate the mass of cis-3-Hexenyl pyruvate needed to prepare the desired volume and

concentration of the stock solution.

Formula: Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Carefully weigh the calculated amount of the compound.

Transfer the weighed compound into a sterile, amber microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration.

Vortex the solution vigorously until the compound is completely dissolved. Gentle warming

in a 37°C water bath may assist dissolution if necessary.[11]

Visually inspect the solution to ensure no particulates are present.

Aliquoting and Storage of Stock Solution:

Aliquot the concentrated stock solution into smaller, single-use volumes in sterile, amber

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.[11]

Clearly label each aliquot with the compound name, concentration, date of preparation,

and your initials.

Store the aliquots at -20°C or -80°C, protected from light.[11]

Preparation of Working Solutions for in vitro Assays:

Thaw a single aliquot of the concentrated stock solution at room temperature.

Briefly vortex the thawed stock solution to ensure homogeneity.[11]

Perform serial dilutions of the stock solution into your pre-warmed cell culture medium or

assay buffer to achieve the final desired experimental concentrations.[11]
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It is critical to vortex the solution immediately and thoroughly after each dilution step to

prevent precipitation of the compound in the aqueous medium.

Ensure that the final concentration of the solvent (e.g., DMSO) is consistent across all

experimental conditions and is below a level that causes cellular toxicity (typically ≤ 0.1%).

Visualizations
The following diagrams illustrate the chemical structure of cis-3-Hexenyl pyruvate and a

general workflow for its procurement and preparation for research.

Chemical Structure of cis-3-Hexenyl Pyruvate
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Caption: Chemical structure of cis-3-Hexenyl pyruvate.
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Workflow for Procurement and Preparation of a Research Compound

Identify Compound
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Caption: General workflow for research compound procurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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